Arachidonoyl-1-thio-Glycerol
Arachidonoyl-1-thio-Glycerol
2-Arachidonoyl glycerol (2-AG) is an endogenous agonist of the central cannabinoid (CB1) receptor. It is present at relatively high levels in the central nervous system and is the most abundant molecular species of monoacylglycerol found in rat brain. Monoacylglycerol lipase (MAGL) hydrolyzes 2-AG to arachidonic acid and glycerol, thereby terminating its biological actions. Arachidonoyl-1-thio-glycerol is a thioester substrate analog of 2-arachidonoyl glycerol that can be utilized for the measurement of MAGL activity. Hydrolysis of the thioester bond by MAGL generates a free thiol that reacts rapidly with the chromogenic reagent DTNB (Ellman’s reagent) resulting a yellow product with an absorbance maximum at 412 nm.
Brand Name:
Vulcanchem
CAS No.:
1309664-54-7
VCID:
VC0054544
InChI:
InChI=1S/C23H38O3S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-23(26)27-21-22(25)20-24/h6-7,9-10,12-13,15-16,22,24-25H,2-5,8,11,14,17-21H2,1H3/b7-6-,10-9-,13-12-,16-15-
SMILES:
CCCCCC=CCC=CCC=CCC=CCCCC(=O)SCC(CO)O
Molecular Formula:
C23H38O3S
Molecular Weight:
394.614
Arachidonoyl-1-thio-Glycerol
CAS No.: 1309664-54-7
Reference Standards
VCID: VC0054544
Molecular Formula: C23H38O3S
Molecular Weight: 394.614
| CAS No. | 1309664-54-7 |
|---|---|
| Product Name | Arachidonoyl-1-thio-Glycerol |
| Molecular Formula | C23H38O3S |
| Molecular Weight | 394.614 |
| IUPAC Name | S-(2,3-dihydroxypropyl) (5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenethioate |
| Standard InChI | InChI=1S/C23H38O3S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-23(26)27-21-22(25)20-24/h6-7,9-10,12-13,15-16,22,24-25H,2-5,8,11,14,17-21H2,1H3/b7-6-,10-9-,13-12-,16-15- |
| Standard InChIKey | UUOPRYPOAXYNLX-DOFZRALJSA-N |
| SMILES | CCCCCC=CCC=CCC=CCC=CCCCC(=O)SCC(CO)O |
| Appearance | Assay:≥95%A solution in acetonitrile |
| Description | 2-Arachidonoyl glycerol (2-AG) is an endogenous agonist of the central cannabinoid (CB1) receptor. It is present at relatively high levels in the central nervous system and is the most abundant molecular species of monoacylglycerol found in rat brain. Monoacylglycerol lipase (MAGL) hydrolyzes 2-AG to arachidonic acid and glycerol, thereby terminating its biological actions. Arachidonoyl-1-thio-glycerol is a thioester substrate analog of 2-arachidonoyl glycerol that can be utilized for the measurement of MAGL activity. Hydrolysis of the thioester bond by MAGL generates a free thiol that reacts rapidly with the chromogenic reagent DTNB (Ellman’s reagent) resulting a yellow product with an absorbance maximum at 412 nm. |
| Synonyms | (5Z,8Z,11Z,14Z)-5,8,11,14-Eicosatetraenethioic Acid S-(2,3-Dihydroxypropyl) Ester |
| PubChem Compound | 57496189 |
| Last Modified | Nov 11 2021 |
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